5-(furan-2-yl)-N-(2-hydroxy-2-(5-(thiophen-3-yl)furan-2-yl)ethyl)isoxazole-3-carboxamide

• IUPAC Name: 5-(furan-2-yl)-N-[2-hydroxy-2-(5-thiophen-3-ylfuran-2-yl)ethyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C18H14N2O5S/c21-13(15-4-3-14(24-15)11-5-7-26-10-11)9-19-18(22)12-8-17(25-20-12)16-2-1-6-23-16/h1-8,10,13,21H,9H2,(H,19,22)
• InChI Key: IYAPNDUWAYVHTR-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=CC(=NO2)C(=O)NCC(C3=CC=C(O3)C4=CSC=C4)O
• Molecular Formula: C18H14N2O5S
• Molecular Weight: 370.4 g/mol

Description

5-(furan-2-yl)-N-(2-hydroxy-2-(5-(thiophen-3-yl)furan-2-yl)ethyl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C18H14N2O5S and its molecular weight is 370.38. The purity is usually 95%.
BenchChem offers high-quality 5-(furan-2-yl)-N-(2-hydroxy-2-(5-(thiophen-3-yl)furan-2-yl)ethyl)isoxazole-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(furan-2-yl)-N-(2-hydroxy-2-(5-(thiophen-3-yl)furan-2-yl)ethyl)isoxazole-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis of Analogues : The synthesis of furan and thiophene analogues, highlighting the importance of the furan and thiophene moieties in medicinal chemistry due to their potential antitumor activities and interactions with specific biological targets such as inosine monophosphate dehydrogenase (IMPDH) (Franchetti et al., 1995).
• Analytical and Spectral Study : A study on the chelating properties and antimicrobial activity of furan ring-containing organic ligands, illustrating the versatility of furan derivatives in developing transition metal complexes with potential antibacterial applications (Patel, 2020).
• Tautomerism Study : Investigation into the thiol-thione tautomerism of furan derivatives, demonstrating the complex chemical behavior of these compounds, which could influence their reactivity and biological activities (Koparır et al., 2005).

Biological Activities

• Antiprotozoal Activities : Synthesis of dicationic isoxazoles, including derivatives with furan moieties, showcasing significant antiprotozoal activities against Trypanosoma brucei rhodesiense and Plasmodium falciparum, providing insights into the design of novel therapeutic agents (Patrick et al., 2007).
• Antimicrobial and Antioxidant Agents : Explorations into the catalytic synthesis and characterization of chalcone derivatives as potent antioxidant agents, highlighting the potential of furan derivatives in contributing to antioxidant properties, which could be beneficial in combating oxidative stress-related diseases (Prabakaran et al., 2021).